Cas no 61201-61-4 (Pyridazine, 3-chloro-6-[4-nitro-2-(2-propenyl)phenoxy]-)

Pyridazine, 3-chloro-6-[4-nitro-2-(2-propenyl)phenoxy]- structure
61201-61-4 structure
Product Name:Pyridazine, 3-chloro-6-[4-nitro-2-(2-propenyl)phenoxy]-
CAS No:61201-61-4
MF:C13H10ClN3O3
MW:291.689801692963
CID:488641
PubChem ID:71398328
Update Time:2025-04-19

Pyridazine, 3-chloro-6-[4-nitro-2-(2-propenyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Pyridazine, 3-chloro-6-[4-nitro-2-(2-propenyl)phenoxy]-
    • 3-chloro-6-(4-nitro-2-prop-2-enylphenoxy)pyridazine
    • 3-Chloro-6-[4-nitro-2-(prop-2-en-1-yl)phenoxy]pyridazine
    • 61201-61-4
    • DTXSID40819759
    • Inchi: 1S/C13H10ClN3O3/c1-2-3-9-8-10(17(18)19)4-5-11(9)20-13-7-6-12(14)15-16-13/h2,4-8H,1,3H2
    • InChI Key: AWXFIKGXBWNCGL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(N=N1)OC1C=CC(=CC=1CC=C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 291.0412
  • Monoisotopic Mass: 291.0410689g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 80.8Ų

Experimental Properties

  • PSA: 78.15
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